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Abstract
Karanal, identified by CAS number 117933-89-8, is a synthetic fragrance ingredient prized for

its potent, radiant, and dry woody-amber aroma.[1][2][3] Developed by Givaudan, this complex

acetal has found widespread use in fine fragrances, personal care products, and household

goods due to its exceptional tenacity and stability across a range of applications.[1][2][4] This

technical guide provides a comprehensive overview of Karanal, including its chemical and

physical properties, synthesis, applications, and safety information, presented in a format

tailored for technical professionals.

Chemical and Physical Properties
Karanal is a colorless to pale yellow liquid with a complex molecular structure.[2][5] Its

chemical name is 2-(2,4-Dimethyl-3-cyclohexen-1-yl)-5-methyl-5-(1-methylpropyl)-1,3-dioxane.

[1] It is also known by the synonym Amber Dioxane.[2] A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physicochemical Properties of Karanal
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Property Value

Molecular Formula C₁₇H₃₀O₂[1]

Molecular Weight 266.42 g/mol [6]

Density 0.959–0.965 g/cm³ @ 25°C[7]

Boiling Point 295–330°C[2][5]

Flash Point >93.33–166°C[5][7]

Vapor Pressure 0.000331–0.0009 hPa @ 25°C[2][8]

Refractive Index 1.478–1.484 @ 20°C[6]

Log P 5.2–6.5[6][9]

Solubility Insoluble in water; soluble in alcohol.

Synthesis
The synthesis of Karanal is a multi-step process involving the acetalization of 2,4-dimethyl-3-

cyclohexene carboxaldehyde with 2-methyl-2-(1-methylpropyl)-1,3-propanediol.[6][10] The diol

itself can be produced through a combined Aldol and Cannizzaro reaction of 2,3-

dimethylbutanal with formaldehyde.[10] Another described synthesis route involves the reaction

of Triplal and 2-Methyl-2-(1-methylpropyl)-1,3-propanediol in the presence of sulfuric acid as a

solvent.[11]

A simplified logical workflow for one of the synthesis routes is depicted below.
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Simplified Karanal Synthesis Logic

2,3-Dimethylbutanal

Aldol & Cannizzaro Reaction

Formaldehyde

2-Methyl-2-(1-methylpropyl)-1,3-propanediol

Acetalization

2,4-Dimethyl-3-cyclohexene carboxaldehyde

Karanal
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Caption: Logical workflow of Karanal synthesis.

Olfactory Profile and Applications
Karanal is characterized by a powerful, radiant, and dry woody-amber odor with a high

tenacity, lasting for several months on a blotter.[1][2] Its scent profile makes it a versatile

ingredient in a wide array of products.

Applications include:

Fine Fragrances: Particularly in men's fragrances for its woody notes, often blended with

other synthetic woody aromachemicals like Iso E Super®.[2][6]

Personal Care: Shampoos and fabric conditioners benefit from its excellent substantivity on

hair and fabric fibers.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1171237?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171237?utm_src=pdf-body
https://www.benchchem.com/product/b1171237?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/karanal
https://shop.perfumersapprentice.com/p-6136-karanal-givaudan.aspx
https://shop.perfumersapprentice.com/p-6136-karanal-givaudan.aspx
https://www.scentree.co/en/Karanal%C2%AE.html
https://shop.perfumersapprentice.com/p-6136-karanal-givaudan.aspx
https://perfumersupplyhouse.com/product/karanal-givaudan/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Household Products: It is stable and effective in soaps and detergents.[2][7]

The recommended usage level for Karanal is typically from trace amounts up to 2%.[1][2]

Stability and Performance
Karanal exhibits good stability in a variety of product bases across a wide pH range, from

acidic to alkaline conditions.[1][9] However, its stability is noted to be moderate in

antiperspirants and bleach.[6][9] A summary of its stability in different media is provided in

Table 2.

Table 2: Stability of Karanal in Various Bases

Base pH Stability

Acid Cleaner 2 Good

Fabric Conditioner 3 Good

Antiperspirant 3.5 Moderate

Shampoo 6 Good

APC Cleaner 9 Good

Liquid Fabric Detergent 9 Good

Soap 10 Good

Powder Detergent 10.5 Good

Liquid Bleach 11 Moderate

Source: Givaudan[9]

Safety and Regulatory Information
The safety of Karanal has been evaluated by various regulatory bodies. It is subject to usage

level restrictions under the International Fragrance Association (IFRA) standards due to its

potential for sensitization.[1] Safety Data Sheets (SDS) indicate that it may be harmful in
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contact with skin and is very toxic to aquatic life with long-lasting effects.[12] It is not classified

as a Carcinogenic, Mutagenic, or Reprotoxic (CMR) substance.[1]

In some regions, there has been regulatory scrutiny. For instance, it has been noted that the

placing on the market and use of Karanal in the EU was to be prohibited from August 2023.[13]

Additionally, it has been identified as a persistent, bioaccumulative, and toxic (PBT) substance

in an evaluation by the Australian Industrial Chemicals Introduction Scheme.[14]

The general handling precautions for Karanal are outlined in the workflow diagram below.
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Karanal Handling Workflow

Start Handling Karanal

Obtain & Review SDS

Wear Protective Gear
(Gloves, Eye Protection)

Avoid Skin & Eye Contact Prevent Environmental Release

Store in Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

In Case of Spill:
Collect Spillage

Dispose According to
Local Regulations

Handling Complete
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Caption: General workflow for handling Karanal safely.
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Conclusion
Karanal (CAS 117933-89-8) is a significant synthetic aroma chemical with a distinctive and

powerful woody-amber character. Its high performance and stability have made it a valuable

component in the fragrance industry. However, researchers and formulation professionals must

remain aware of the evolving regulatory landscape and safety considerations associated with

its use, particularly concerning its environmental impact and potential for skin sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Karanal (CAS 117933-
89-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171237#karanal-cas-number-117933-89-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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